Cas no 2137759-42-1 (4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro-
• CAS No: 2137759-42-1
• MF: C₉H₄BrClN₂O₂S
• MW: 319.562258720398
• CID: 5278994
• Update Time: 2025-05-20

4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro-

• Inchi： 1S/C9H4BrClN2O2S/c10-4-1-2-16-7(4)8-12-5(9(14)15)3-6(11)13-8/h1-3H,(H,14,15)
• InChI Key： RRFMLUSPXAUZEG-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2Br)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro-

4-Pyrimidinecarboxylic Acid, 2-(3-Bromo-2-Thienyl)-6-Chloro: A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro (CAS No: 2137759-42-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its pyrimidine ring system, which serves as a central scaffold for attaching functional groups such as the bromothienyl and chloro substituents. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

The pyrimidine ring in this compound is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. This structure is fundamental to many biologically active molecules, including nucleobases and various pharmaceutical agents. The carboxylic acid group at position 4 adds an additional layer of functionality, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions that are crucial in biological systems.

The bromo-substituted thienyl group at position 2 introduces electron-withdrawing effects due to the bromine atom, which can influence the electronic properties of the entire molecule. Similarly, the chlorine substituent at position 6 further modulates the electronic environment, potentially enhancing the compound's reactivity or stability under specific conditions. These features make 4-pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro a promising candidate for exploring novel chemical reactions and drug design strategies.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents and kinase inhibitors. For instance, researchers have demonstrated that certain pyrimidine-based compounds can effectively target specific enzymes involved in cell proliferation and apoptosis. The incorporation of heterocyclic groups like thienyl into such frameworks has been shown to enhance bioavailability and selectivity, making them more effective therapeutic candidates.

In terms of synthesis, 4-pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods often involve multistep procedures with precise control over reaction conditions to ensure high yields and purity. The use of advanced catalysts and reaction techniques has further facilitated the synthesis of such complex molecules, enabling chemists to explore their full potential in various applications.

One of the most exciting areas of research involving this compound is its application in drug discovery programs targeting cancer and inflammatory diseases. Preclinical studies have shown that certain analogs of this compound exhibit potent inhibitory activity against key enzymes associated with these conditions. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for understanding disease mechanisms at a molecular level.

From a structural perspective, the bromothienyl group introduces significant steric hindrance around the pyrimidine ring, which can influence how the molecule interacts with biological targets. This property is particularly advantageous in designing drugs that require precise binding affinities or selectivities. Additionally, the chlorine substituent at position 6 contributes to the overall hydrophobicity of the molecule, which can enhance its membrane permeability—a critical factor for drug delivery.

Another area where 4-pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro has shown promise is in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or optoelectronic devices. Researchers are actively exploring how such compounds can be integrated into advanced materials to improve their performance and functionality.

In conclusion, 4-pyrimidinecarboxylic acid, 2-(3-bromo-2-thienyl)-6-chloro (CAS No: 2137759-42-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its intricate structure provides a foundation for exploring novel chemical reactions, developing innovative therapeutic agents, and advancing materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.